Cas no 105309-55-5 (9-benzyl-4-(2-oxoethyl)-9-azabicyclo[4.2.1]nonane-5-carbaldehyde)
105309-55-5 structure
Product Name:9-benzyl-4-(2-oxoethyl)-9-azabicyclo[4.2.1]nonane-5-carbaldehyde
CAS No:105309-55-5
MF:C18H23NO2
MW:285.38072514534
CID:1152349
PubChem ID:71333480
Update Time:2025-04-20
9-benzyl-4-(2-oxoethyl)-9-azabicyclo[4.2.1]nonane-5-carbaldehyde Chemical and Physical Properties
Names and Identifiers
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- 9-benzyl-4-(2-oxoethyl)-9-azabicyclo[4.2.1]nonane-5-carbaldehyde
- 9-Benzyl-3-(2-oxoethyl)-9-azabicyclo[4.2.1]nonane-2-carbaldehyde
- DTXSID70761732
- 105309-55-5
-
- Inchi: 1S/C18H23NO2/c20-11-10-15-6-7-16-8-9-18(17(15)13-21)19(16)12-14-4-2-1-3-5-14/h1-5,11,13,15-18H,6-10,12H2
- InChI Key: CZVUZDRQJSMTKO-UHFFFAOYSA-N
- SMILES: O=CC1C(CC=O)CCC2CCC1N2CC1C=CC=CC=1
Computed Properties
- Exact Mass: 285.17299
- Monoisotopic Mass: 285.172878976g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 364
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 37.4Ų
Experimental Properties
- PSA: 37.38
9-benzyl-4-(2-oxoethyl)-9-azabicyclo[4.2.1]nonane-5-carbaldehyde Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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